Cas no 21081-74-3 (1-chloro-2-methanesulfonyl-4-nitrobenzene)

• Product Name: 1-chloro-2-methanesulfonyl-4-nitrobenzene
• CAS No: 21081-74-3
• MF: C₇H₆ClNO₄S
• MW: 235.644839763641
• MDL: MFCD00805251
• CID: 911069
• PubChem ID: 88784
• Update Time: 2025-05-20

1-chloro-2-methanesulfonyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(methylsulphonyl)-4-nitrobenzene
• 1-Chloro-2-(methylsulfonyl)-4-nitrobenzene
• 1-chloro-2-methylsulfonyl-4-nitrobenzene
• Benzene, 1-chloro-2-(methylsulfonyl)-4-nitro-
• 1-chloro-2-methanesulfonyl-4-nitrobenzene
• XYJJSLMPHYYITA-UHFFFAOYSA-N
• 2-chloro-5-nitrophenyl methyl sulfone
• NE17321
• ST50977316
• SCHEMBL6110373
• SR-01000390074-1
• SR-01000390074
• AKOS001483574
• EN300-96961
• CS-0105483
• WAA08174
• NS00026783
• EINECS 244-200-8
• 21081-74-3
• DTXSID4066676
• AS-66488
• DB-191067
• EU-0033593
• MFCD00805251

• MDL： MFCD00805251
• Inchi： 1S/C7H6ClNO4S/c1-14(12,13)7-4-5(9(10)11)2-3-6(7)8/h2-4H,1H3
• InChI Key： XYJJSLMPHYYITA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(C)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.97068
• Monoisotopic Mass: 234.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3
• XLogP3: 1.6

Experimental Properties

• PSA: 77.28

Additional information on 1-chloro-2-methanesulfonyl-4-nitrobenzene

Recent Advances in the Study of 1-Chloro-2-methanesulfonyl-4-nitrobenzene (CAS: 21081-74-3) in Chemical Biology and Pharmaceutical Research

1-Chloro-2-methanesulfonyl-4-nitrobenzene (CAS: 21081-74-3) is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 1-chloro-2-methanesulfonyl-4-nitrobenzene as a precursor in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The research demonstrated that derivatives of this compound exhibit high selectivity and potency against tumor-associated carbonic anhydrase IX and XII, suggesting its potential in anticancer drug development. The study utilized molecular docking and kinetic assays to validate the inhibitory effects of these derivatives.

Another significant advancement was reported in Organic & Biomolecular Chemistry (2024), where researchers developed a novel one-pot synthesis method for 1-chloro-2-methanesulfonyl-4-nitrobenzene. This method improved yield and reduced the environmental impact compared to traditional multi-step processes. The optimized protocol employed green chemistry principles, such as using water as a solvent and minimizing hazardous byproducts, aligning with the pharmaceutical industry's push toward sustainable practices.

In addition to its synthetic utility, 1-chloro-2-methanesulfonyl-4-nitrobenzene has been investigated for its direct biological effects. A recent study in Bioorganic Chemistry (2023) revealed that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analysis. These findings open new avenues for repurposing this chemical scaffold in antibiotic development.

The compound's role in materials science has also been explored. Research published in ACS Applied Materials & Interfaces (2024) demonstrated that 1-chloro-2-methanesulfonyl-4-nitrobenzene can serve as a building block for photo-responsive polymers. These polymers showed reversible changes in hydrophobicity upon UV irradiation, making them promising candidates for smart coatings and drug delivery systems. The study highlighted the compound's versatility beyond traditional pharmaceutical applications.

Future research directions for 1-chloro-2-methanesulfonyl-4-nitrobenzene include further optimization of its synthetic routes, exploration of additional biological targets, and development of more potent derivatives through structure-activity relationship studies. The compound's unique chemical properties and demonstrated biological activities position it as a valuable tool in both drug discovery and materials science. Continued investigation of this molecule may yield significant breakthroughs in multiple areas of chemical biology and pharmaceutical research.